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Compound of Interest

Compound Name: 1-Hexylallyl formate

Cat. No.: B15176363 Get Quote

Essential Safety and Handling Guide for Formate
Esters
Disclaimer: The chemical name "1-Hexylallyl formate" is ambiguous and does not correspond

to a standard chemical nomenclature. This guide provides safety information for closely related

and more clearly defined chemicals: n-Hexyl formate and cis-3-hexenyl formate. The

operational and safety procedures outlined below are based on the known hazards of these

substances and should be adapted to your specific laboratory conditions and risk assessment.

This document provides essential guidance on personal protective equipment (PPE), handling

procedures, and disposal for formate esters, targeting researchers, scientists, and drug

development professionals.

Hazard Identification and Personal Protective
Equipment
These formate esters are generally flammable liquids.[1][2][3] Proper PPE is crucial to minimize

exposure and ensure safety.
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Personal Protective

Equipment (PPE)
Specification Purpose

Hand Protection Nitrile rubber gloves.[2] To prevent skin contact.

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[4] A face shield may

be required for splash hazards.

[4][5]

To protect eyes and face from

splashes.

Skin and Body Protection

Flame-retardant antistatic

protective clothing or a lab

coat.[6]

To protect skin and clothing

from splashes and fire

hazards.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[7] If ventilation is inadequate,

a NIOSH/MSHA approved

respirator may be necessary.

[7]

To prevent inhalation of

vapors.

Operational Plan: Handling Procedures
Safe handling of formate esters requires adherence to strict protocols to prevent ignition and

exposure.

Preparation:

Ensure a chemical fume hood is operational.

Have an eyewash station and safety shower readily accessible.[7]

Remove all potential ignition sources from the work area (e.g., open flames, hot surfaces,

spark-producing equipment).[1][2]

Use explosion-proof electrical and ventilating equipment.[1][6]

Ground and bond containers when transferring material to prevent static discharge.[6]
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Handling:

Wear the appropriate PPE as specified in the table above.

Conduct all work in a well-ventilated area, preferably within a chemical fume hood.[7]

Use only non-sparking tools.[1][2][6]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not breathe vapors or mists.[6]

Keep containers tightly closed when not in use.[1][2][6]

In Case of a Spill:

Remove all ignition sources.[2]

Ventilate the area.

Absorb the spill with an inert absorbent material (e.g., sand, earth).[2]

Collect the absorbed material into a suitable, closed container for disposal.[2]

Use spark-proof tools during cleanup.[2]

Disposal Plan
Dispose of chemical waste in accordance with all local, state, and federal regulations.

Waste Chemical: Dispose of contents and container to an approved waste disposal plant.[1]

Do not dispose of it in the sanitary sewer system.[7]

Contaminated Packaging: Empty containers may retain product residue and should be

disposed of in the same manner as the chemical.

Quantitative Data
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The following table summarizes key physical and chemical properties for related formate

esters.

Property n-Hexyl formate cis-3-hexenyl Formate

Molecular Formula C7H14O2 C7H12O2[8]

Molecular Weight 130.18 g/mol 128.17 g/mol [8]

Physical State Liquid[1][2] Liquid[8]

Appearance Colorless[1][2] Colorless[8]

Boiling Point 155 °C / 311 °F[1][2] 157 °C[8]

Flash Point 37 °C / 98.6 °F[1][2] 45 °C[8]

Specific Gravity 0.875 g/cm³[1] 0.91[8]

Experimental Workflow
The following diagram illustrates the logical workflow for safely handling formate esters in a

laboratory setting.
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Preparation Phase

Handling Phase

Post-Experiment Phase Emergency Procedures

Verify Fume Hood & Safety Shower/Eyewash

Remove Ignition Sources

Don Appropriate PPE

Work Inside Fume Hood

Proceed to Handling

Use Non-Sparking Tools

In Case of Spill or Exposure

Keep Container Closed

Wipe Down Work Area

Experiment Complete

Dispose of Waste Properly

Remove PPE

Evacuate & Alert Others Use Safety Shower/Eyewash if Exposed Follow Spill Cleanup Protocol

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Formate Esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15176363?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL0622630&productDescription=N-HEXYL+FORMATE+250G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL06226~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2002:45:50~~n-Hexyl%20formate~~
https://pubchem.ncbi.nlm.nih.gov/compound/36502
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.health.state.mn.us/facilities/patientsafety/infectioncontrol/ppe/comp/index.html
https://www.health.state.mn.us/facilities/patientsafety/infectioncontrol/ppe/comp/index.html
https://www.sigmaaldrich.com/US/en/sds/sial/88554?userType=undefined
https://www.fishersci.com/store/msds?partNumber=S648500&productDescription=SODIUM+FORMATE+CERTIFIED+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.scentree.co/en/Cis-3-hexenyl_Formate.html
https://www.benchchem.com/product/b15176363#personal-protective-equipment-for-handling-1-hexylallyl-formate
https://www.benchchem.com/product/b15176363#personal-protective-equipment-for-handling-1-hexylallyl-formate
https://www.benchchem.com/product/b15176363#personal-protective-equipment-for-handling-1-hexylallyl-formate
https://www.benchchem.com/product/b15176363#personal-protective-equipment-for-handling-1-hexylallyl-formate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15176363?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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